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Compound of Interest

Compound Name: VK3-OCH3

Cat. No.: B1683836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VK3-OCH3, also known as 2-[(2-methoxyethyl)thio]-3-methyl-1,4-naphthalenedione, is a

synthetic analog of Vitamin K3 (Menadione).[1][2] It has demonstrated potent and selective

antitumor activity, particularly against neuroblastoma cells, with significantly less cytotoxicity

towards normal cells.[1][3][4][5] The mechanism of action is believed to involve the

upregulation of heme oxygenase-1 (HO-1), leading to the induction of apoptosis and cell cycle

arrest at the G2/M phase.[1][3][4] Given its therapeutic potential, precise and reliable

preparation of VK3-OCH3 stock solutions is critical for reproducible in vitro and in vivo studies.

These application notes provide detailed protocols for the preparation and storage of VK3-
OCH3 stock solutions to ensure stability and efficacy for research applications.

Physicochemical Properties
VK3-OCH3 is a light orange to dark orange crystalline solid.[1] A summary of its key properties

is provided below.
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Property Value Reference

Molecular Formula C₁₄H₁₄O₃S [6]

Molecular Weight 262.3 g/mol [6]

Purity ≥98% (HPLC) [1][6]

Appearance Crystalline solid [6]

CAS Number 255906-59-3 [6]

Solubility Data
The solubility of VK3-OCH3 in various common laboratory solvents is crucial for the

preparation of stock solutions. The following table summarizes the reported solubility data.

Dimethyl sulfoxide (DMSO) is the recommended solvent for achieving high concentration stock

solutions.

Solvent Solubility Reference

DMF 30 mg/mL [6]

DMSO 10 mg/mL, 25 mg/mL [1][2][6]

Ethanol 5 mg/mL [6]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [6]

Note: Sonication may be required to achieve complete dissolution in DMSO.[2]

Experimental Protocol: Preparation of a 10 mM VK3-
OCH3 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VK3-OCH3 in DMSO, a

commonly used concentration for cell-based assays.

Materials:

VK3-OCH3 powder (≥98% purity)
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparation: Before handling VK3-OCH3, ensure you are wearing appropriate

personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Weighing VK3-OCH3: Tare a sterile 1.5 mL amber microcentrifuge tube on a calibrated

analytical balance. Carefully weigh out 2.623 mg of VK3-OCH3 powder directly into the tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

VK3-OCH3 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is slow, brief sonication in a water bath can be used to

aid the process.[2] Visually inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile, amber cryovials to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (VK3-OCH3), concentration

(10 mM), solvent (DMSO), preparation date, and your initials.

Storage: Store the aliquots at -20°C for long-term storage (months to years) or at -80°C for

extended stability.[2] For short-term storage (days to weeks), 2-8°C can be used.[1]

Storage and Stability
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Proper storage of both the solid compound and its stock solutions is essential to maintain the

integrity and activity of VK3-OCH3.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C ≥ 4 years [2][6]

2-8°C Short-term [1]

In Solvent (e.g.,

DMSO)
-80°C ≥ 1 year [2]

-20°C
Long-term (months to

years)
[7]

Key Stability Considerations:

Light Sensitivity: VK3-OCH3 should be stored in dark or amber vials to protect it from light.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution, as this can lead

to degradation. Aliquoting into single-use volumes is highly recommended.

Hygroscopicity: While not explicitly stated for VK3-OCH3, related Vitamin K3 compounds are

sensitive to humidity.[8][9] It is good practice to store the solid powder in a dry, dark place.[7]

Safety and Handling Precautions
VK3-OCH3 is classified as a hazardous substance. Users should consult the Safety Data

Sheet (SDS) provided by the supplier before handling.

Hazard Statements: H400 (Very toxic to aquatic life).

Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),

P501 (Dispose of contents/container in accordance with local regulations).

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,

and safety glasses or goggles when handling VK3-OCH3.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of the powder. Avoid contact with skin and eyes.

Disposal: Dispose of waste materials according to institutional and local environmental

regulations.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the known signaling pathway affected by VK3-OCH3 and the

experimental workflow for stock solution preparation.
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Caption: Signaling pathway of VK3-OCH3 in neuroblastoma cells.
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Preparation

Storage

1. Weigh VK3-OCH3 Powder
(e.g., 2.623 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL)

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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